Cas no 1538360-84-7 (1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
• CAS No: 1538360-84-7
• MF: C₁₂H₉ClFNO₂
• MW: 253.656765699387
• CID: 5579400
• Update Time: 2025-06-08

1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-[(2-chloro-6-fluorophenyl)methyl]-
• 1-[(2-Chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic Acid
• 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C12H9ClFNO2/c13-9-3-1-4-10(14)8(9)7-15-6-2-5-11(15)12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： STGNNYVMXBMQHA-UHFFFAOYSA-N
• SMILES： N1(CC2=C(F)C=CC=C2Cl)C=CC=C1C(O)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±32.0 °C(Predicted)
• pka: 4.19±0.36(Predicted)

Additional information on 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid

Introduction to 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid (CAS No. 1538360-84-7)

1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid, identified by the chemical identifier CAS No. 1538360-84-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro group at the 2-position and a fluoro group at the 6-position of the phenyl ring, along with the pyrrole carboxylic acid moiety, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid have been extensively studied in recent years, driven by its potential as a building block for more complex pharmacophores. The compound’s structure allows for modifications at multiple sites, making it a versatile intermediate in the development of novel therapeutic agents. Researchers have explored various synthetic pathways to optimize yield and purity, often employing palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies to introduce the desired functional groups.

One of the most compelling aspects of 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid is its biological activity. Pyrrole derivatives have been shown to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound’s structure enhances its interaction with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted its potential in inhibiting certain enzymes and receptors involved in disease pathways, particularly in oncology and neurology.

In the realm of oncology research, 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid has been investigated for its ability to modulate key signaling pathways associated with cancer cell proliferation and survival. The chloro and fluoro substituents on the phenyl ring are known to enhance binding affinity to target proteins, which is crucial for developing effective anticancer drugs. Preliminary studies have demonstrated that this compound can disrupt microtubule formation and induce apoptosis in certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The compound’s role as an intermediate in medicinal chemistry has also been explored in the design of targeted therapies. By leveraging its structural flexibility, researchers have synthesized analogs that exhibit improved pharmacokinetic profiles and reduced toxicity. These efforts align with the broader trend in drug discovery towards personalized medicine, where compounds are tailored to interact specifically with disease-related targets while minimizing off-target effects.

From a synthetic chemistry perspective, 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid presents an interesting challenge due to its complex structure. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure optimal reaction conditions and high yields. Advances in synthetic methodologies have enabled more efficient routes to this compound, including flow chemistry techniques that improve scalability and reproducibility.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs aimed at harnessing the potential of pyrrole derivatives like 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid. Collaborative efforts between academic institutions and industry partners have accelerated progress in identifying new therapeutic applications and optimizing synthetic routes for large-scale production.

In conclusion, 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid (CAS No. 1538360-84-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing novel drugs with applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in future drug development efforts.